Cas no 134511-25-4 ((2R)-2-cyclopropyloxirane)
(2R)-2-cyclopropyloxirane Chemical and Physical Properties
Names and Identifiers
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- Oxirane, cyclopropyl-, (R)- (9CI)
- (2R)-2-cyclopropyloxirane
- EN300-1834859
- 134511-25-4
-
- Inchi: 1S/C5H8O/c1-2-4(1)5-3-6-5/h4-5H,1-3H2/t5-/m0/s1
- InChI Key: ILUWUBMXUOXRFY-YFKPBYRVSA-N
- SMILES: O1C[C@H]1C1CC1
Computed Properties
- Exact Mass: 84.057514874g/mol
- Monoisotopic Mass: 84.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 66.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Boiling Point: 112.2±8.0 °C(Predicted)
(2R)-2-cyclopropyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1834859-0.05g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 0.05g |
$1912.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-0.1g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 0.1g |
$2002.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-0.25g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 0.25g |
$2093.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-0.5g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 0.5g |
$2185.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-1.0g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 1g |
$2276.0 | 2023-06-03 | ||
| Enamine | EN300-1834859-2.5g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 2.5g |
$4458.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-5.0g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 5g |
$6597.0 | 2023-06-03 | ||
| Enamine | EN300-1834859-10.0g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 10g |
$9781.0 | 2023-06-03 | ||
| Enamine | EN300-1834859-1g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 1g |
$2276.0 | 2023-09-19 | ||
| Enamine | EN300-1834859-5g |
(2R)-2-cyclopropyloxirane |
134511-25-4 | 5g |
$6597.0 | 2023-09-19 |
(2R)-2-cyclopropyloxirane Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (2R)-2-cyclopropyloxirane
Exploring the Chemistry and Applications of (2R)-2-cyclopropyloxirane (CAS No. 134511-25-4)
The compound (2R)-2-cyclopropyloxirane (CAS No. 134511-25-4) is a chiral epoxide that has garnered significant interest in synthetic organic chemistry and pharmaceutical research. Known for its unique structural features, this molecule combines the reactivity of an epoxide ring with the steric and electronic effects of a cyclopropyl group. Its chiral center at the 2-position makes it a valuable building block for asymmetric synthesis, particularly in the development of bioactive molecules and fine chemicals.
One of the most intriguing aspects of (2R)-2-cyclopropyloxirane is its role in stereoselective reactions. Researchers have utilized this compound to create complex molecular architectures with high enantiomeric purity. The cyclopropyl moiety introduces strain into the molecule, which can influence reaction pathways and selectivity. This property is particularly useful in catalysis and drug discovery, where precise control over molecular geometry is critical.
In recent years, the demand for chiral epoxides like (2R)-2-cyclopropyloxirane has grown due to their applications in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, chemists are exploring ways to use such compounds in biocatalysis and enzyme-mediated reactions. The compound’s compatibility with biodegradable solvents and mild reaction conditions makes it an attractive candidate for eco-conscious research.
Another area where (2R)-2-cyclopropyloxirane shines is in the synthesis of pharmaceutical intermediates. Its ability to serve as a precursor for chiral alcohols, amines, and carboxylic acids has made it a staple in medicinal chemistry. For instance, it has been employed in the development of antiviral agents and central nervous system (CNS) drugs, where stereochemistry plays a pivotal role in efficacy and safety.
The compound’s physical and chemical properties further enhance its utility. With a relatively low molecular weight and moderate stability, (2R)-2-cyclopropyloxirane is easy to handle in laboratory settings. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, facilitates its use in a wide range of reactions. Additionally, its volatility allows for convenient purification via distillation.
From a commercial perspective, (2R)-2-cyclopropyloxirane (CAS No. 134511-25-4) is available from specialized chemical suppliers, often with high enantiomeric excess (>98%). The growing interest in chiral building blocks has led to increased production and improved synthetic routes, making it more accessible to researchers worldwide. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability.
In summary, (2R)-2-cyclopropyloxirane is a versatile and valuable compound in modern chemistry. Its applications span from asymmetric synthesis to pharmaceutical development, aligning with current trends in sustainable chemistry and precision medicine. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow.
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